Cas no 1953158-41-2 (3-{(tert-butoxy)carbonyl(3-hydroxypropyl)amino}propanoic acid)
1953158-41-2 structure
Product Name:3-{(tert-butoxy)carbonyl(3-hydroxypropyl)amino}propanoic acid
CAS No:1953158-41-2
MF:C11H21NO5
MW:247.288143873215
MDL:MFCD33549375
CID:4489430
PubChem ID:155970434
Update Time:2025-04-24
3-{(tert-butoxy)carbonyl(3-hydroxypropyl)amino}propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- β-Alanine, N-[(1,1-dimethylethoxy)carbonyl]-N-(3-hydroxypropyl)-
- 3-{[(tert-butoxy)carbonyl](3-hydroxypropyl)amino}propanoic acid
- 3-{(tert-butoxy)carbonyl(3-hydroxypropyl)amino}propanoic acid
- EN300-27778842
- 1953158-41-2
-
- MDL: MFCD33549375
- Inchi: 1S/C11H21NO5/c1-11(2,3)17-10(16)12(6-4-8-13)7-5-9(14)15/h13H,4-8H2,1-3H3,(H,14,15)
- InChI Key: CTTXPICSHIKRSX-UHFFFAOYSA-N
- SMILES: N(CCCO)(CCC(=O)O)C(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 247.14197277Da
- Monoisotopic Mass: 247.14197277Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 8
- Complexity: 259
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 87.1Ų
3-{(tert-butoxy)carbonyl(3-hydroxypropyl)amino}propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27778842-0.05g |
3-{[(tert-butoxy)carbonyl](3-hydroxypropyl)amino}propanoic acid |
1953158-41-2 | 95.0% | 0.05g |
$202.0 | 2025-03-19 | |
| Enamine | EN300-27778842-0.1g |
3-{[(tert-butoxy)carbonyl](3-hydroxypropyl)amino}propanoic acid |
1953158-41-2 | 95.0% | 0.1g |
$301.0 | 2025-03-19 | |
| Enamine | EN300-27778842-0.25g |
3-{[(tert-butoxy)carbonyl](3-hydroxypropyl)amino}propanoic acid |
1953158-41-2 | 95.0% | 0.25g |
$431.0 | 2025-03-19 | |
| Enamine | EN300-27778842-0.5g |
3-{[(tert-butoxy)carbonyl](3-hydroxypropyl)amino}propanoic acid |
1953158-41-2 | 95.0% | 0.5g |
$679.0 | 2025-03-19 | |
| Enamine | EN300-27778842-1.0g |
3-{[(tert-butoxy)carbonyl](3-hydroxypropyl)amino}propanoic acid |
1953158-41-2 | 95.0% | 1.0g |
$871.0 | 2025-03-19 | |
| Enamine | EN300-27778842-2.5g |
3-{[(tert-butoxy)carbonyl](3-hydroxypropyl)amino}propanoic acid |
1953158-41-2 | 95.0% | 2.5g |
$1707.0 | 2025-03-19 | |
| Enamine | EN300-27778842-5.0g |
3-{[(tert-butoxy)carbonyl](3-hydroxypropyl)amino}propanoic acid |
1953158-41-2 | 95.0% | 5.0g |
$2525.0 | 2025-03-19 | |
| Enamine | EN300-27778842-10.0g |
3-{[(tert-butoxy)carbonyl](3-hydroxypropyl)amino}propanoic acid |
1953158-41-2 | 95.0% | 10.0g |
$3746.0 | 2025-03-19 | |
| Enamine | EN300-27778842-1g |
3-{[(tert-butoxy)carbonyl](3-hydroxypropyl)amino}propanoic acid |
1953158-41-2 | 95% | 1g |
$871.0 | 2023-09-09 | |
| Enamine | EN300-27778842-5g |
3-{[(tert-butoxy)carbonyl](3-hydroxypropyl)amino}propanoic acid |
1953158-41-2 | 95% | 5g |
$2525.0 | 2023-09-09 |
3-{(tert-butoxy)carbonyl(3-hydroxypropyl)amino}propanoic acid Related Literature
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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